An In-depth Technical Guide to 8-Deoxygartanin: Natural Sources and Isolation
An In-depth Technical Guide to 8-Deoxygartanin: Natural Sources and Isolation
This technical guide provides a comprehensive overview of 8-deoxygartanin, a prenylated xanthone with notable biological activities. The document is intended for researchers, scientists, and professionals in drug development, detailing the natural occurrences of this compound and the methodologies for its isolation and purification.
Natural Sources of 8-Deoxygartanin
8-Deoxygartanin is a naturally occurring xanthone that has been predominantly isolated from plants of the genus Garcinia, within the family Clusiaceae. The most significant and widely reported source is the mangosteen fruit (Garcinia mangostana L.).
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Garcinia mangostana (Mangosteen): This tropical fruit is the primary source of 8-deoxygartanin. The compound is found in various parts of the fruit, but it is most concentrated in the pericarp (rind or peel)[1][2][3][4][5]. The pericarp, often a byproduct of fruit consumption, is a rich reservoir of various xanthones, including 8-deoxygartanin, which is considered one of the minor xanthone constituents[3]. It has also been detected in the whole fruit and the aril[4][6].
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Garcinia subelliptica : Research has also identified xanthones in Garcinia subelliptica, suggesting it as another potential natural source for related compounds, although the presence of 8-deoxygartanin itself is not as extensively documented as in G. mangostana[7][8].
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Garcinia multiflora : This species is known to produce various xanthones and benzophenones, making it a candidate for containing 8-deoxygartanin or similar structures[9].
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Maclura pomifera (Osage orange): 8-Deoxygartanin has been reported in this species, indicating its presence beyond the Garcinia genus[10].
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Garcinia intermedia : This species is another reported source of 8-deoxygartanin[10].
Quantitative Data on Isolation
The yield of 8-deoxygartanin can vary significantly based on the plant material, its ripeness, the extraction solvent, and the isolation methodology. The following table summarizes quantitative data from various studies.
| Plant Source | Plant Part | Extraction Method | Isolation Yield | Reference |
| Garcinia mangostana | Pericarp | Maceration with MeOH, followed by partitioning with CH₂Cl₂ and column chromatography | 30 mg from 600 mg of a fraction (F10) derived from 1 kg of dried pericarp | [1] |
| Garcinia mangostana | Pericarp | Extraction with 95% ethanol, followed by column chromatography | 9 mg from a sub-fraction (Fr. 1.1) derived from 1 kg of dried pericarp | [11] |
It is important to note that 8-deoxygartanin is often isolated alongside other major xanthones like α-mangostin, γ-mangostin, and gartanin[1][2][5][12][13].
Experimental Protocols for Isolation
The isolation of 8-deoxygartanin from its natural sources typically involves solvent extraction followed by various chromatographic techniques. Below are detailed protocols adapted from the scientific literature.
This protocol is based on the methodology described by Jung et al. (2006)[1][5].
1. Plant Material Preparation:
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Dried pericarp of G. mangostana is milled into a fine powder.
2. Extraction:
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The milled pericarp (e.g., 1 kg) is extracted by maceration with methanol (MeOH; 3 x 5 L) at room temperature for 3 days for each extraction cycle.
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The combined methanolic extracts are filtered and evaporated under reduced pressure to yield a crude extract.
3. Solvent Partitioning:
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The crude MeOH extract is suspended in water (H₂O) and successively partitioned with solvents of increasing polarity:
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n-hexane
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Dichloromethane (CH₂Cl₂)
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Ethyl acetate (EtOAc)
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n-butanol (n-BuOH)
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The CH₂Cl₂-soluble extract, which is rich in xanthones, is concentrated for further purification.
4. Chromatographic Purification:
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Initial Fractionation (Silica Gel Column Chromatography):
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The dried CH₂Cl₂ extract is subjected to silica gel column chromatography.
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The column is eluted with a gradient of n-hexane and EtOAc. Fractions are collected and monitored by Thin Layer Chromatography (TLC).
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Isolation of 8-Deoxygartanin:
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A specific fraction (e.g., F10) showing the presence of 8-deoxygartanin is further chromatographed over a silica gel column.
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Elution is performed using a solvent system of n-hexane/EtOAc with increasing polarity (e.g., starting from 20:1).
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Fractions containing the pure compound are combined and evaporated to yield 8-deoxygartanin.
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5. Structure Elucidation:
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The identity and purity of the isolated 8-deoxygartanin are confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR) and Mass Spectrometry (MS).
This protocol is adapted from the methodology described by Chen et al. (2017)[2][11].
1. Plant Material Preparation:
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Fresh pericarps of G. mangostana are separated, naturally dried, and milled into a powder.
2. Extraction:
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The powdered material (e.g., 1 kg) is extracted with 95% ethanol to obtain a crude extract.
3. Chromatographic Purification:
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Initial Fractionation (Silica Gel Column Chromatography):
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The crude extract is mixed with silica gel and applied to a large silica gel column.
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The column is eluted with a sequence of solvents: petroleum ether, dichloromethane, and then a gradient of dichloromethane:methanol (e.g., 50:1, 20:1, 10:1, 5:1).
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Fractions are collected based on TLC analysis.
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Sub-fractionation:
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The fraction containing 8-deoxygartanin (e.g., Fr. 1) is further chromatographed on a silica gel column using a petroleum ether–dichloromethane gradient.
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Final Purification:
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The resulting sub-fraction (e.g., Fr. 1.1) is subjected to repeated silica gel column chromatography with a petroleum ether–dichloromethane gradient (e.g., 15:1, 7:1, 3:1) to yield pure 8-deoxygartanin.
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Visualizations
While a specific signaling pathway is not extensively detailed in the provided literature, numerous biological activities have been identified. The following diagram illustrates the logical relationships between 8-deoxygartanin and its reported biological effects.
This guide provides a foundational understanding for researchers interested in the natural product chemistry and pharmacological potential of 8-deoxygartanin. The detailed protocols and compiled data serve as a valuable resource for initiating and advancing research in this area.
References
- 1. doc-developpement-durable.org [doc-developpement-durable.org]
- 2. mdpi.com [mdpi.com]
- 3. A Review of the Influence of Various Extraction Techniques and the Biological Effects of the Xanthones from Mangosteen (Garcinia mangostana L.) Pericarps - PMC [pmc.ncbi.nlm.nih.gov]
- 4. ijprajournal.com [ijprajournal.com]
- 5. Antioxidant xanthones from the pericarp of Garcinia mangostana (Mangosteen) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Constituents of the pericarp of Garcinia subelliptica - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Xanthones and benzophenones from the stems of Garcinia multiflora - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. 8-Deoxygartanin | C23H24O5 | CID 392450 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. Xanthones from the Pericarp of Garcinia mangostana - PMC [pmc.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. oncologyradiotherapy.com [oncologyradiotherapy.com]
